Cas no 114391-97-8 (Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-)

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl- structure
114391-97-8 structure
Product Name:Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-
CAS No:114391-97-8
MF:C22H20N6O
MW:384.43380355835
CID:145717
PubChem ID:44152667
Update Time:2025-04-19

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-
    • (2E,6E)-2,6-bis[(4-azidophenyl)methylidene]-4-ethylcyclohexan-1-one
    • BAC-E
    • 2,6-Bis(4-azidobenzylidene)-4-ethylcyclohexanone
    • LogP
    • KIAA1149
    • Beta-secretase 1
    • aspartylprotease 2
    • APP beta-secretase
    • ANTI-BACE (S498) antibody produced in rabbit
    • Anti-BACE1 (AB2) antibody produced in rabbit
    • ANTI-PHOSPHO-BACE(S498) antibody produced in rabbit
    • Cyclohexanone, 2,6-bis((4-azidophenyl)methylene)-4-ethyl-
    • SCHEMBL17079841
    • 114391-97-8
    • Inchi: 1S/C22H20N6O/c1-2-15-11-18(13-16-3-7-20(8-4-16)25-27-23)22(29)19(12-15)14-17-5-9-21(10-6-17)26-28-24/h3-10,13-15H,2,11-12H2,1H3/b18-13+,19-14+
    • InChI Key: FGTHNRJXIKCBGC-JIBZRZDWSA-N
    • SMILES: O=C1/C(=C/C2C=CC(=CC=2)N=[N+]=[N-])/CC(CC)C/C/1=C\C1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 384.1701
  • Monoisotopic Mass: 384.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 7.7

Experimental Properties

  • PSA: 114.59

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl- Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
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